Cas no 41140-06-1 (Cyclobutanemethanol, a-cyclobutyl-)

Cyclobutanemethanol, a-cyclobutyl- structure
41140-06-1 structure
Product Name:Cyclobutanemethanol, a-cyclobutyl-
CAS No:41140-06-1
MF:C9H16O
MW:140.222743034363
CID:334806
PubChem ID:232634
Update Time:2025-04-19

Cyclobutanemethanol, a-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanemethanol, a-cyclobutyl-
    • di(cyclobutyl)methanol
    • 41140-06-1
    • SCHEMBL2709328
    • NSC30369
    • NSC-30369
    • DVTRIDOIGHJKSR-UHFFFAOYSA-N
    • dicyclobutylmethanol
    • DTXSID90283204
    • Inchi: 1S/C9H16O/c10-9(7-3-1-4-7)8-5-2-6-8/h7-10H,1-6H2
    • InChI Key: DVTRIDOIGHJKSR-UHFFFAOYSA-N
    • SMILES: OC(C1CCC1)C1CCC1

Computed Properties

  • Exact Mass: 140.120115130g/mol
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 99.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų
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